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Compound of Interest

Compound Name: Leflunomide-d4

Cat. No.: B562920 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling potent compounds like Leflunomide-d4. This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans, to foster a secure research environment. By adhering to these procedural, step-

by-step instructions, you can mitigate risks and handle this compound with confidence.

Leflunomide, an immunosuppressive drug, is classified as a hazardous substance. The

deuterated form, Leflunomide-d4, should be handled with the same level of caution. The

primary routes of exposure are ingestion, inhalation of dust, and skin or eye contact.[1][2] It is

crucial to prevent exposure, as Leflunomide may cause fetal harm and has been associated

with hepatotoxicity.[1][3]

Hazard Identification and Safety Data
Understanding the hazards associated with Leflunomide-d4 is the first step toward safe

handling. The following table summarizes key safety information.
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Hazard Classification Description

Acute Oral Toxicity Toxic if swallowed.[4]

Skin Irritation Causes skin irritation.[4]

Eye Irritation Causes serious eye irritation.[4]

Respiratory Irritation May cause respiratory irritation.[4]

Reproductive Toxicity May cause fetal harm.[1][3]

Target Organ Toxicity
Can cause damage to the liver through

prolonged or repeated exposure.[1]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is your primary defense against exposure to

Leflunomide-d4. The following PPE is mandatory when handling this compound.

PPE Category Specification

Hand Protection

Impervious gloves (e.g., nitrile, neoprene, or

butyl rubber) are required.[5] Double gloving is

recommended, especially when the integrity of

the compound may be compromised.[1]

Eye and Face Protection
Safety goggles or a face shield should be worn

to protect against dust or splashes.[5]

Body Protection

A lab coat or a disposable gown should be worn.

[1][5] For larger spills, a hooded full impervious

suit is recommended.[5]

Respiratory Protection

A NIOSH-approved respirator with a particulate

filter is necessary if handling outside of a

ventilated enclosure or if dust is generated.[5][6]

Handling and Disposal Workflow
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The following diagram illustrates the standard workflow for safely handling and disposing of

Leflunomide-d4 in a laboratory setting.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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